Cas no 1936655-16-1 (1-(But-3-en-2-yl)-2-methylcyclopentane-1-carbaldehyde)

• Product Name: 1-(But-3-en-2-yl)-2-methylcyclopentane-1-carbaldehyde
• CAS No: 1936655-16-1
• MF: C₁₁H₁₈O
• MW: 166.260023593903
• CID: 5707817
• PubChem ID: 131213778
• Update Time: 2025-06-15

1-(But-3-en-2-yl)-2-methylcyclopentane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-1621726
• 1-(But-3-en-2-yl)-2-methylcyclopentane-1-carbaldehyde
• 1936655-16-1

• Inchi： 1S/C11H18O/c1-4-9(2)11(8-12)7-5-6-10(11)3/h4,8-10H,1,5-7H2,2-3H3
• InChI Key： OKZDHTOYBVJVPR-UHFFFAOYSA-N
• SMILES： O=CC1(C(C=C)C)CCCC1C

Computed Properties

• Exact Mass: 166.135765193g/mol
• Monoisotopic Mass: 166.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(But-3-en-2-yl)-2-methylcyclopentane-1-carbaldehyde

Introduction to 1-(But-3-en-2-yl)-2-methylcyclopentane-1-carbaldehyde (CAS No. 1936655-16-1)

1-(But-3-en-2-yl)-2-methylcyclopentane-1-carbaldehyde, identified by its Chemical Abstracts Service (CAS) number 1936655-16-1, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a conjugated aldehyde group and a cyclopentane ring substituted with an isopropyl group and an allyl moiety, has garnered attention due to its structural complexity and potential biological activities. The unique arrangement of its functional groups makes it a valuable scaffold for the development of novel therapeutic agents.

The compound's structure consists of a cyclopentane core substituted at the 2-position with a methyl group, while the 1-position bears an aldehyde functionality. Additionally, the presence of a but-3-en-2-yl side chain introduces conjugation with the aldehyde group, which can influence its electronic properties and reactivity. This conjugation system is particularly interesting for researchers exploring applications in photochemistry and optoelectronics, where such structural features often enhance light absorption and charge transport capabilities.

Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing 1-(But-3-en-2-yl)-2-methylcyclopentane-1-carbaldehyde, making it more accessible for academic and industrial research. One notable approach involves palladium-catalyzed cross-coupling reactions, which allow for the precise assembly of complex molecular frameworks. These methods not only improve yield but also reduce the environmental impact of synthesis, aligning with growing trends toward green chemistry practices.

In the pharmaceutical industry, 1-(But-3-en-2-yl)-2-methylcyclopentane-1-carbaldehyde has been investigated as a potential intermediate in the synthesis of bioactive molecules. Its aldehyde group can participate in condensation reactions with various nucleophiles, such as amines and hydrazines, to form imines or hydrazones. These derivatives have shown promise in preclinical studies as modulators of enzyme activity and signaling pathways associated with neurological disorders, inflammation, and cancer.

One particularly exciting area of research involves the exploration of 1-(But-3-en-2-yl)-2-methylcyclopentane-1-carbaldehyde as a precursor to photoreactive compounds. The conjugated system inherent in its structure makes it an excellent candidate for generating photochromic materials, which change their properties upon exposure to light. Such materials have applications in smart windows, optical data storage, and molecular switches. Researchers are also investigating its potential use in photodynamic therapy (PDT), where light-induced reactions can selectively target diseased cells.

The compound's versatility extends to its role as a building block in medicinal chemistry. By modifying its substituents or incorporating it into larger molecular frameworks, chemists can generate libraries of derivatives with tailored biological activities. High-throughput screening (HTS) techniques combined with computational modeling have accelerated the discovery process, allowing researchers to rapidly identify promising candidates for further development.

From a synthetic perspective, 1-(But-3-en-2-yl)-2-methylcyclopentane-1-carbaldehyde exemplifies the power of modern organic synthesis in creating complex molecules with precise control over stereochemistry and functionality. Techniques such as directed ortho-metalation (DoM) and transition-metal-catalyzed cyclizations have been employed to construct its cyclopentane ring system efficiently. These advances not only streamline production but also open new avenues for molecular diversification.

The compound's stability under various conditions has also been a focus of study. Researchers have examined its behavior under different solvents, temperatures, and pH levels to optimize its utility in synthetic protocols. Understanding these parameters is crucial for ensuring reproducibility and scalability in both laboratory-scale reactions and industrial processes.

In conclusion, 1-(But-3-en-2-yl)-2-methylcyclopentane-1-carbaldehyde (CAS No. 1936655-16-1) represents a fascinating molecule with broad applications across multiple scientific disciplines. Its unique structural features, combined with recent advances in synthetic methodologies, make it a valuable asset for researchers exploring new frontiers in pharmaceuticals, materials science, and beyond. As our understanding of its properties continues to grow, so too will its potential contributions to science and technology.